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Compound of Interest

Compound Name: Diacetylacyclovir

Cat. No.: B020140 Get Quote

This guide provides comprehensive, step-by-step procedures for the proper disposal of

diacetylacyclovir, ensuring the safety of laboratory personnel and compliance with

environmental regulations. As researchers and scientists, our responsibility extends beyond the

laboratory bench to the entire lifecycle of the chemicals we handle, including their safe and

responsible disposal. This document is designed to be your preferred resource for ensuring

that diacetylacyclovir waste is managed in a manner that is safe, compliant, and

environmentally sound.

Understanding Diacetylacyclovir: Hazard Profile and
Regulatory Context
Diacetylacyclovir, a derivative of the antiviral drug acyclovir, is primarily used in research and

development settings.[1] While Safety Data Sheets (SDS) may not classify diacetylacyclovir
as a hazardous substance for transport, it is crucial to recognize its potential hazards and the

regulatory landscape governing its disposal.[1][2]

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), diacetylacyclovir may cause skin irritation, serious eye irritation, and respiratory

irritation.[3] This necessitates careful handling and a conservative approach to waste

management.

The primary federal regulation governing chemical waste in the United States is the Resource

Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency
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(EPA).[4][5][6] RCRA establishes a "cradle-to-grave" system for hazardous waste

management, meaning the generator of the waste is responsible for its safe handling from

generation to final disposal.[6][7] It is the responsibility of the user to determine if a waste

product meets the criteria for hazardous waste at the time of disposal.[1]

Key Characteristics of Diacetylacyclovir

Property Description Source

Synonyms

N2,O-Diacetylacyclovir,

Acyclovir Related Compound

G

[1]

CAS Number 75128-73-3 [1][3]

Physical Form Solid

GHS Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation

[3]

Storage

Store in a tightly sealed

container in a dry, well-

ventilated place, protected

from light and moisture.

Recommended storage is

between 2°C and 8°C.

[8][9]

Personal Protective Equipment (PPE): Your First
Line of Defense
Before handling diacetylacyclovir for any purpose, including disposal, it is imperative to wear

appropriate Personal Protective Equipment (PPE).[10]

Eye Protection: Safety glasses with side shields are the minimum requirement. If there is a

splash potential, chemical safety goggles or a face shield should be worn.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://axonator.com/terms/epa-hazardous-waste-management/
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://www.epa.gov/hw
https://static.cymitquimica.com/products/45/pdf/sds-1012087.pdf
https://www.benchchem.com/product/b020140?utm_src=pdf-body
https://static.cymitquimica.com/products/45/pdf/sds-1012087.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1012087.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diacetylacyclovir
https://pubchem.ncbi.nlm.nih.gov/compound/Diacetylacyclovir
https://www.sinochem-nanjing.com/products/reagents-chemicals/diacetyl-acyclovir-cas-75128-73-3.html
https://www.spectrumchemical.com/productdocument/package/download/id/420736/
https://www.benchchem.com/product/b020140?utm_src=pdf-body
https://pharmabeginers.com/waste-disposal-in-pharma/
https://static.cymitquimica.com/products/45/pdf/sds-1012087.pdf
https://www.biosynth.com/Files/MSDS/IA/58/MSDS_IA58282_4000_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Chemically compatible gloves, such as nitrile gloves, are essential to

prevent skin contact.[1][2]

Protective Clothing: A standard laboratory coat should be worn.[1]

Respiratory Protection: If there is a risk of generating dust, a NIOSH/MSHA or European

Standard EN 149 approved respirator should be used.[2]

Step-by-Step Disposal Procedures for
Diacetylacyclovir
The following procedures provide a clear pathway for the safe disposal of diacetylacyclovir
waste. The core principle is to manage the waste in a manner that is protective of human

health and the environment.

Step 1: Waste Identification and Segregation
Properly identifying and segregating chemical waste at the point of generation is crucial.[4]

Unused or Expired Diacetylacyclovir: Pure, unused, or expired diacetylacyclovir should

be considered for disposal.

Contaminated Materials: This includes items such as personal protective equipment (gloves,

lab coats), disposable labware (pipette tips, tubes), and spill cleanup materials that have

come into contact with diacetylacyclovir.

Empty Containers: Containers that once held diacetylacyclovir must also be disposed of

properly.[1]

Step 2: Hazardous Waste Determination
As the generator, you are responsible for determining if your diacetylacyclovir waste is

hazardous according to RCRA regulations.[1][11]

Listed Wastes: Diacetylacyclovir is not explicitly listed as a P- or U-listed hazardous waste

under RCRA.[9][12]
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Characteristic Wastes: You must determine if the waste exhibits any of the four

characteristics of hazardous waste:

Ignitability: Unlikely for solid diacetylacyclovir.

Corrosivity: Unlikely.

Reactivity: Unlikely.

Toxicity: This is the most relevant characteristic to consider. A Toxicity Characteristic

Leaching Procedure (TCLP) would be required to definitively determine this.[12]

Given the GHS hazard statements indicating irritation, a conservative approach is to manage

diacetylacyclovir waste as hazardous pharmaceutical waste unless you have definitive data

to prove otherwise.[3]

Step 3: Waste Accumulation and Labeling
Proper accumulation and labeling of waste are critical for safety and compliance.

Waste Containers: Use a designated, leak-proof container that is compatible with the waste.

For hazardous pharmaceutical waste, this is typically a black container.[13]

Labeling: The container must be clearly labeled with the words "Hazardous Waste" and a

description of the contents (e.g., "Diacetylacyclovir Waste"). The label should also include

the date when the waste was first added to the container.

Step 4: Disposal of Bulk Diacetylacyclovir and
Contaminated Solids
This procedure applies to unused diacetylacyclovir and heavily contaminated solid materials.

Segregation: Collect all diacetylacyclovir waste in a designated hazardous waste container.

Container Management: Keep the container closed except when adding waste.

Storage: Store the waste container in a designated satellite accumulation area or a central

hazardous waste storage area.
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Disposal Vendor: Arrange for pickup and disposal by a licensed hazardous waste disposal

company.[14] The most common disposal method for pharmaceutical waste is incineration at

a permitted facility.[13]

Step 5: Decontamination and Disposal of Empty
Containers
Empty containers must be managed correctly to be considered non-hazardous.[1]

"RCRA Empty": A container is considered "RCRA empty" if all contents have been removed

by normal means and no more than 3% by weight of the total capacity of the container

remains.[15]

Decontamination: For containers that held diacetylacyclovir, triple rinse with a suitable

solvent (e.g., water or ethanol).

Rinsate Disposal: The rinsate from the first rinse should be collected and disposed of as

hazardous waste. Subsequent rinsate may be disposed of down the drain, depending on

local regulations.

Container Disposal: Once "RCRA empty" and decontaminated, the container can often be

disposed of in the regular trash or recycled. Be sure to deface or remove the original label.

[16]

Emergency Procedures: Spills and Exposures
In the event of a spill or accidental exposure, follow these procedures immediately.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[2] Remove contaminated clothing.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[2] Seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.[2]

Seek medical attention.
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Ingestion: Rinse the mouth with water. Do not induce vomiting.[2] Seek immediate medical

attention.

Spill Cleanup: For small spills, carefully sweep up the solid material to avoid generating dust

and place it in a labeled hazardous waste container.[1] Clean the spill area with a suitable

detergent or solvent. For large spills, evacuate the area and contact your institution's

Environmental Health and Safety (EHS) department.

Decision-Making Workflow for Diacetylacyclovir
Disposal
The following diagram illustrates the decision-making process for the proper disposal of

diacetylacyclovir waste.
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Diacetylacyclovir Waste Generated
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Empty Container
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Manage as Hazardous
Pharmaceutical Waste

Decontaminate Container
(Triple Rinse)

Collect First Rinsate as
Hazardous Waste

Dispose of Decontaminated
Container in Regular Trash/
Recycling (Deface Label)

Accumulate in a Labeled,
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Click to download full resolution via product page

Caption: Decision workflow for diacetylacyclovir waste disposal.
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Do's and Don'ts of Diacetylacyclovir Disposal
Do Don't

Always wear appropriate PPE when handling

diacetylacyclovir waste.

Never dispose of diacetylacyclovir down the

drain or in the regular trash.[17]

Always segregate diacetylacyclovir waste from

other waste streams.

Never mix diacetylacyclovir waste with

incompatible chemicals.

Always label waste containers clearly and

accurately.
Never leave a hazardous waste container open.

Always consult your institution's EHS

department for specific guidance.

Never attempt to dispose of large quantities of

chemical waste on your own.

Always maintain records of your hazardous

waste disposal.

Don't assume a chemical is non-hazardous

without consulting the SDS and regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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